Cas no 1314697-96-5 (1-(2-chloro-6-methylphenyl)cyclobutan-1-amine)

• Product Name: 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine
• CAS No: 1314697-96-5
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6360227
• PubChem ID: 129920480
• Update Time: 2025-10-07

1-(2-chloro-6-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine
• EN300-1984629
• 1314697-96-5

• Inchi： 1S/C11H14ClN/c1-8-4-2-5-9(12)10(8)11(13)6-3-7-11/h2,4-5H,3,6-7,13H2,1H3
• InChI Key： UCDSBHCCOCPVFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1(CCC1)N

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine

Chemical Profile of 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine (CAS No. 1314697-96-5)

1-(2-chloro-6-methylphenyl)cyclobutan-1-amine, identified by its CAS number 1314697-96-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutane ring substituted with an amine group and an aromatic ring bearing chloro and methyl substituents, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structure of 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine exhibits a confluence of features that are highly relevant in the design of novel therapeutic agents. The cyclobutane ring, a saturated hydrocarbon with a four-membered structure, introduces rigidity to the molecule, which can influence its binding affinity to biological targets. Additionally, the aromatic ring substituted with chloro and methyl groups enhances the compound's lipophilicity and potential interaction with various enzymes and receptors. Such structural attributes are crucial in determining the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological pathways. The 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine scaffold has emerged as a promising candidate in this context. Studies have suggested that derivatives of this compound may exhibit properties relevant to the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The amine group in the cyclobutane ring can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets involved in these pathologies.

Moreover, the 2-chloro-6-methylphenyl moiety has been extensively studied for its potential role in enhancing drug bioavailability and metabolic stability. Chloro substituents are known to improve binding affinity by participating in halogen bonds, while methyl groups can sterically hinder unwanted interactions. These features make 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine an attractive starting point for structure-based drug design. Researchers have employed computational methods to predict the binding modes of this compound with various protein targets, providing insights into its mechanism of action.

Recent advancements in medicinal chemistry have highlighted the importance of cyclobutane derivatives in drug discovery. The unique conformational flexibility offered by the cyclobutane ring allows for precise tuning of molecular interactions, making it an ideal scaffold for developing high-affinity ligands. The amine functional group further enhances this potential by enabling diverse chemical modifications, such as coupling reactions with carboxylic acids or aldehydes to form amides or ureas. These modifications can be tailored to optimize solubility, permeability, and target specificity.

The pharmaceutical industry has shown particular interest in compounds that can modulate central nervous system (CNS) functions. 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine has been investigated for its potential role in affecting neurotransmitter levels or receptor activity. Preliminary studies suggest that this compound may interact with serotonin receptors, which are implicated in mood regulation and cognitive processes. Such interactions could make it a candidate for therapeutic applications in conditions like depression or anxiety disorders.

In addition to its pharmacological potential, 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine has been explored for its chemical versatility. The presence of both reactive sites—the amine group and the aromatic ring—allows for extensive derivatization. Researchers have synthesized various analogs by introducing different substituents at these positions, aiming to optimize biological activity while minimizing side effects. This approach aligns with the principles of rational drug design, where structural modifications are guided by empirical data and computational predictions.

The synthesis of 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the cyclobutane ring, followed by functional group transformations to introduce the chloro and methyl substituents on the aromatic ring. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields. These developments are crucial for scaling up production while adhering to environmental regulations.

As research continues to evolve, new applications for 1-(2-chloro-6-methylphenyl)cyclobutan-1-amine are likely to emerge. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. The compound's unique structural features offer a rich foundation for innovation, making it a valuable asset in the ongoing quest to develop novel therapeutics that address unmet medical needs.